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Compound of Interest

Compound Name: Tyrosinase-IN-18

Cat. No.: B12378758

Tyrosinase-IN-18: A Tool for Probing Tyrosinase
Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Tyrosinase-IN-18, identified as 2,3',4,4',5'-pentahydroxy-diphenylketone, is a potent,
competitive inhibitor of tyrosinase, the key enzyme in melanin biosynthesis. Its ability to
specifically target and inhibit tyrosinase activity makes it a valuable research tool for studying
melanogenesis, screening for novel skin lightening agents, and investigating the
pathophysiology of hyperpigmentation disorders. This document provides detailed application
notes and experimental protocols for the use of Tyrosinase-IN-18 in probing tyrosinase
function.

Biochemical Properties and Mechanism of Action

Tyrosinase-IN-18 belongs to a class of polyhydroxy benzophenones that have demonstrated
significant inhibitory effects on mushroom tyrosinase. The multiple hydroxyl groups on the
diphenylketone scaffold are crucial for its inhibitory activity.

Mechanism of Inhibition: Kinetic analysis has revealed that Tyrosinase-IN-18 and its
analogues act as competitive inhibitors of tyrosinase. This indicates that the inhibitor binds to
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the active site of the enzyme, competing with the natural substrate, L-DOPA. This binding is

reversible.

Quantitative Data

The following table summarizes the inhibitory activity of a potent analog from the same

chemical series, as detailed in the primary literature. While the specific IC50 value for

Tyrosinase-IN-18 (compound 6) was not individually reported, it was shown to be a potent

inhibitor within this series.

) Tyrosinase
Chemical . Type of
Compound Inhibitory . Reference
Name o Inhibition
Activity (IC50)
2,3,4,3,4' 5
Compound 10 N
hexahydroxy- 1.4 uM Competitive [1]
(Analog) )
diphenylketone
_ 2,3,4,4'5'-
Tyrosinase-IN-18 . »
pentahydroxy- Potent Inhibitor Competitive [1]
(Compound 6) )
diphenylketone
5-hydroxy-2-
Kojic Acid N
(hydroxymethyl)-  ~15-25 uM Competitive [2]
(Reference)

4H-pyran-4-one

Signaling Pathway of Melanogenesis

The following diagram illustrates the melanin synthesis pathway and the point of inhibition by

Tyrosinase-IN-18.
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Tyrosinase-IN-18

Competitive Inhibition

Tyrosinase
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Preparation

Prepare Reagents:
- Tyrosinase Solution
- L-DOPA Solution
- Tyrosinase-IN-18 dilutions
- Phosphate Buffer (pH 6.8)

Assay Execution

Mix in 96-well plate:
- Phosphate Buffer
- Tyrosinase-IN-18 or control
- Tyrosinase solution

'

Pre-incubate at 25°C for 10 min

l

Add L-DOPA to initiate reaction

Data Acquisition

Measure absorbance at 475 nm
kinetically for 10 min

Data Analysis

Calculate % Inhibition

l

Determine IC50 value

Perform Kinetic Analysis
(Lineweaver-Burk plot)
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Cell Culture & Treatment

Seed B16F10 cells in a 6-well plate

:

Incubate for 24 hours

i

Treat cells with Tyrosinase-IN-18
and/or a-MSH for 48-72 hours

Cell Lysis & Melav_nin Solubilization

Wash cells with PBS

:

Lyse cells with 1N NaOH containing 10% DMSO

i

Incubate at 80°C for 1 hour

Measurement & Normalization

Measure absorbance of the lysate at 405 nm Perform a protein assay (e.g., BCA) on the lysate

Data Analysis

Normalize melanin content to protein concentration

:

Calculate % Melanin Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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